Cas no 2639426-72-3 (1-aminoisoquinoline-6-carboxylic acid dihydrochloride)

• Product Name: 1-aminoisoquinoline-6-carboxylic acid dihydrochloride
• CAS No: 2639426-72-3
• MF: C₁₀H₁₀Cl₂N₂O₂
• MW: 261.104600429535
• MDL: MFCD33549446
• CID: 5641358
• PubChem ID: 155970491
• Update Time: 2025-05-25

1-aminoisoquinoline-6-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-aminoisoquinoline-6-carboxylic acid dihydrochloride
• 2639426-72-3
• AT27010
• EN300-28220768
• 1-AMINOISOQUINOLINE-6-CARBOXYLIC ACID 2HCL

• MDL： MFCD33549446
• Inchi： 1S/C10H8N2O2.2ClH/c11-9-8-2-1-7(10(13)14)5-6(8)3-4-12-9;;/h1-5H,(H2,11,12)(H,13,14);2*1H
• InChI Key： PMOLYOYEGKHASI-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C1C=CC2C(N)=NC=CC=2C=1)=O

Computed Properties

• Exact Mass: 260.0119330g/mol
• Monoisotopic Mass: 260.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2Ų

Additional information on 1-aminoisoquinoline-6-carboxylic acid dihydrochloride

1-Aminoisoquinoline-6-Carboxylic Acid Dihydrochloride: A Comprehensive Overview

The compound with CAS No 2639426-72-3, commonly referred to as 1-aminoisoquinoline-6-carboxylic acid dihydrochloride, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound is a derivative of isoquinoline, a heterocyclic aromatic structure, which has been extensively studied for its role in various biological processes and therapeutic agents.

1-Aminoisoquinoline-6-carboxylic acid dihydrochloride is characterized by its isoquinoline backbone, which is a bicyclic structure consisting of a benzene ring fused with a pyridine ring. The presence of an amino group at position 1 and a carboxylic acid group at position 6 introduces significant functional diversity to the molecule. The dihydrochloride salt form suggests that the compound exists in its protonated state, which may influence its solubility, stability, and bioavailability.

Recent studies have highlighted the potential of 1-aminoisoquinoline-6-carboxylic acid dihydrochloride in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for the treatment of chronic diseases such as cancer and neurodegenerative disorders.

The synthesis of 1-aminoisoquinoline-6-carboxylic acid dihydrochloride involves a multi-step process that typically begins with the preparation of isoquinoline derivatives. Advanced techniques such as Suzuki coupling and Friedel-Crafts alkylation have been employed to construct the isoquinoline backbone with high precision. The introduction of the amino and carboxylic acid groups is achieved through carefully optimized reaction conditions to ensure high yields and purity.

In terms of pharmacokinetics, 1-aminoisoquinoline-6-carboxylic acid dihydrochloride has shown favorable absorption profiles in preclinical studies. Its ability to cross biological membranes efficiently suggests that it may be suitable for oral administration, which is a critical factor for drug delivery systems. Furthermore, preliminary toxicity studies indicate that the compound exhibits low toxicity at therapeutic doses, making it a safer option for clinical applications.

One of the most exciting developments involving 1-aminoisoquinoline-6-carboxylic acid dihydrochloride is its role in targeted drug delivery systems. Researchers have explored the use of this compound as a carrier for anticancer drugs, leveraging its ability to selectively bind to specific receptors on cancer cells. This approach not only enhances the efficacy of chemotherapy but also minimizes side effects by reducing drug distribution to healthy tissues.

Moreover, 1-aminoisoquinoline-6-carboxylic acid dihydrochloride has been investigated for its potential in neuroprotection. Studies conducted at leading pharmaceutical research institutions have shown that this compound can protect neurons from oxidative stress-induced damage, which is a hallmark of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings underscore its potential as a neuroprotective agent in clinical settings.

In conclusion, 1-aminoisoquinoline-6-carboxylic acid dihydrochloride (CAS No 2639426-72-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, coupled with promising pharmacological properties, make it an invaluable tool for developing innovative therapeutic solutions. As research continues to uncover new applications for this compound, it holds great promise for addressing some of the most pressing challenges in modern medicine.